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Introduction
Acetyl-CoA Carboxylase (ACC) is a biotin-dependent enzyme that plays a critical role in fatty

acid metabolism. It catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-

CoA, the rate-limiting step in fatty acid synthesis. ACC exists in two main isoforms in mammals:

ACC1, located in the cytoplasm, is crucial for de novo fatty acid synthesis, while ACC2, found

on the outer mitochondrial membrane, regulates fatty acid oxidation. Given its central role in

metabolic pathways, ACC has emerged as a significant therapeutic target for various diseases,

including metabolic syndrome, obesity, diabetes, and cancer. Accurate measurement of ACC

activity in cell lysates is therefore essential for basic research and drug development.

This document provides detailed application notes and protocols for three common methods to

measure ACC activity in cell lysates: a radiometric assay, a spectrophotometric assay, and a

luminescence-based assay.

Regulatory Signaling Pathway of ACC
ACC activity is tightly regulated by multiple mechanisms, including allosteric regulation and

covalent modification through phosphorylation. Key regulators include:
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AMP-activated protein kinase (AMPK): Phosphorylates and inactivates ACC, serving as a

cellular energy sensor.

Citrate: An allosteric activator that promotes the polymerization of ACC into an active form.

Palmitoyl-CoA and other long-chain fatty acyl-CoAs: Act as feedback inhibitors.

Insulin: Activates ACC through the dephosphorylation mediated by protein phosphatase 2A

(PP2A).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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